3-(1,3-benzodioxol-5-yl)-5-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,3-benzodioxol-5-yl)-5-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole is a synthetic compound that has gained significant attention in scientific research for its potential in various fields. Additionally, this paper will list several future directions for further research.
Mechanism of Action
The exact mechanism of action for 3-(1,3-benzodioxol-5-yl)-5-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole is not fully understood. However, studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. Additionally, this compound has been shown to induce apoptosis in cancer cells through the activation of caspase-3.
Biochemical and Physiological Effects:
The use of 3-(1,3-benzodioxol-5-yl)-5-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole in lab experiments has shown several biochemical and physiological effects. In studies on animal models, this compound has been shown to reduce inflammation and tumor growth. Additionally, this compound has been shown to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The use of 3-(1,3-benzodioxol-5-yl)-5-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole in lab experiments has several advantages. This compound is relatively easy to synthesize and has shown potential in various scientific research fields. However, there are also limitations to using this compound in lab experiments. The exact mechanism of action is not fully understood, and the compound may have off-target effects that need to be considered.
Future Directions
There are several future directions for further research on 3-(1,3-benzodioxol-5-yl)-5-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole. One potential direction is to further investigate the mechanism of action and potential off-target effects of this compound. Additionally, this compound could be studied as a potential therapeutic for other diseases, such as cardiovascular disease and diabetes. Further studies could also explore the potential of this compound as a fluorescent probe for other biological molecules.
Synthesis Methods
The synthesis of 3-(1,3-benzodioxol-5-yl)-5-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole involves the reaction of 5-(4-bromo-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid with 1,3-benzodioxole-5-carbaldehyde in the presence of a base. The reaction proceeds through a Knoevenagel condensation and subsequent cyclization to yield the desired compound.
Scientific Research Applications
The compound 3-(1,3-benzodioxol-5-yl)-5-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole has shown potential in various scientific research fields. It has been studied as an anti-inflammatory agent, an antitumor agent, and as a potential therapeutic for neurodegenerative diseases. Additionally, this compound has been used as a fluorescent probe for the detection of nitric oxide in biological systems.
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-5-[(4-bromopyrazol-1-yl)methyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrN4O3/c14-9-4-15-18(5-9)6-12-16-13(17-21-12)8-1-2-10-11(3-8)20-7-19-10/h1-5H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQXQMMLCZWDFEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NOC(=N3)CN4C=C(C=N4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-Benzodioxol-5-yl)-5-[(4-bromopyrazol-1-yl)methyl]-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.